4-[bis(trideuteriomethoxy)phosphinothioyloxy]-N,N-diethyl-6-methylpyrimidin-2-amine

• IUPAC Name: 4-[bis(trideuteriomethoxy)phosphinothioyloxy]-N,N-diethyl-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C11H20N3O3PS/c1-6-14(7-2)11-12-9(3)8-10(13-11)17-18(19,15-4)16-5/h8H,6-7H2,1-5H3/i4D3,5D3
• InChI Key: QHOQHJPRIBSPCY-RKAHMFOGSA-N
• Canonical SMILES: CCN(CC)C1=NC(=CC(=N1)OP(=S)(OC)OC)C
• Isomeric SMILES: [2H]C([2H])([2H])OP(=S)(OC1=NC(=NC(=C1)C)N(CC)CC)OC([2H])([2H])[2H]
• Molecular Formula: C11H20N3O3PS
• Molecular Weight: 311.37 g/mol

Description

4-[bis(trideuteriomethoxy)phosphinothioyloxy]-N,N-diethyl-6-methylpyrimidin-2-amine, also known as 4-[bis(trideuteriomethoxy)phosphinothioyloxy]-N,N-diethyl-6-methylpyrimidin-2-amine, is a useful research compound. Its molecular formula is C11H20N3O3PS and its molecular weight is 311.369. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

Pirimiphos-methyl-d6 has been used in the control of Sitophilus oryzae on wheat grain. .

Nano Dust Enhancement

Nano dust enhanced with pirimiphos-methyl has shown effectiveness in controlling Sitophilus oryzae on wheat grain. .

Microcapsule Preparation

Polyurethane microcapsules loaded with pirimiphos-methyl were prepared by an interfacial polymerization method. .

Sustained Release Property

The microcapsules exhibited an excellent sustained release property (above 8 days) in 50% isopropanol aqueous solution (v/v). .

Biological Activity Evaluation

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Analytical Standard

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Mechanism of Action

Target of Action

The primary target of Pirimiphos-methyl-d6 is acetylcholinesterase (AChE) . AChE is an enzyme that plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine in the synaptic cleft, thereby terminating the signal transmission between nerve cells .

Mode of Action

Pirimiphos-methyl-d6 acts as an AChE inhibitor . By inhibiting the action of AChE, it prevents the breakdown of acetylcholine, leading to an accumulation of this neurotransmitter in the synaptic cleft . This results in continuous stimulation of the nerve cells, causing over-excitation of the nervous system .

Biochemical Pathways

The inhibition of AChE disrupts the normal functioning of the cholinergic nervous system . This disruption affects various biochemical pathways, leading to a range of downstream effects, including overstimulation of muscles and glands, and potential paralysis .

Pharmacokinetics

Deuterium, being a heavier isotope of hydrogen, forms stronger bonds with carbon, which can slow down metabolic processes and potentially enhance the bioavailability of the compound .

Result of Action

The result of Pirimiphos-methyl-d6 action is the effective control of various pests, including beetles, snout beetles, moths, and Ephestia cautella during the storage of agricultural grains . The overstimulation of their nervous systems caused by the inhibition of AChE can lead to their paralysis and eventual death .